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Compound of Interest

Compound Name: Boc-L-Cys(Propargyl)-OH
Cat. No.: B12403844
Get Quote

CAS Number: 1260119-25-2

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of N-a-(tert-Butoxycarbonyl)-S-
propargyl-L-cysteine, commonly referred to as Boc-L-Cys(Propargyl)-OH. This document
consolidates available data on its chemical properties, applications, and relevant experimental
contexts. It is intended to serve as a valuable resource for professionals in chemical biology,
peptide chemistry, and drug discovery.

Core Chemical Information

Boc-L-Cys(Propargyl)-OH is a protected amino acid derivative that features a terminal alkyne
group on the cysteine side chain. This functional group makes it a valuable reagent for "click
chemistry," a set of powerful, reliable, and selective reactions for the rapid synthesis of new
compounds.[1][2] The tert-butoxycarbonyl (Boc) protecting group on the alpha-amino group
allows for its use in standard solid-phase peptide synthesis (SPPS) protocols.
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Physicochemical Properties

While specific, experimentally determined spectroscopic data for Boc-L-Cys(Propargyl)-OH is
not readily available in public databases, the following table summarizes its key
physicochemical properties based on its chemical structure and information from suppliers.

Property Value Source
CAS Number 1260119-25-2 [2]
Molecular Formula C11H17NO4S [2]
Molecular Weight 259.32 g/mol [2][3]
Appearance White to off-white solid General knowledge
Purity Typically >95% [2]
SMILES CC(C)(C)OC(=0)N--INVALID- 2]
LINK--C(=0)O

INChl=1S/C11H17NO4S/c1-5-
6-17-7-8(12-10(14)15-
InChl 11(2,3)4)9(13)16/h1,8H,6- General knowledge
7H2,2-4H3,(H,12,14)
(H,13,16)/t8-/m0/s1

Key Applications in Research and Development

The unique structure of Boc-L-Cys(Propargyl)-OH, combining a protected amino acid with a
reactive alkyne handle, makes it a versatile tool in several areas of biochemical research and
drug development.

Peptide Synthesis and Modification

Boc-L-Cys(Propargyl)-OH is primarily used as a building block in solid-phase peptide
synthesis (SPPS). The Boc protecting group is compatible with standard Boc-SPPS chemistry.
Once incorporated into a peptide sequence, the propargyl group serves as a handle for post-
synthetic modification via copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC), a premier
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example of click chemistry. This allows for the site-specific introduction of a wide array of
functionalities, including:

Fluorophores and Quenchers: For studying protein-protein interactions and enzyme activity.

PEGylation: To improve the pharmacokinetic properties of therapeutic peptides.

Drug Conjugation: For the development of peptide-drug conjugates.

Bi-functional Linkers: To create complex molecular architectures.

Antibody-Drug Conjugates (ADCs)

The field of antibody-drug conjugates (ADCSs) is a significant area of application. While this
specific molecule's direct use in a clinical ADC is not documented, the underlying technology is
highly relevant. The propargyl group can be used to attach cytotoxic payloads to antibodies or
antibody fragments that have been engineered to contain an azide group, or vice-versa. This
click chemistry approach offers a more controlled and site-specific conjugation method
compared to traditional methods that rely on stochastic reactions with lysine or cysteine
residues.

Potential in Drug Delivery and Signaling Pathway
Modulation

The core structure of this compound, S-propargyl-cysteine (SPRC), has been investigated for
its biological activities. SPRC, the deprotected form of Boc-L-Cys(Propargyl)-OH, is known as
a modulator of endogenous hydrogen sulfide (Hz2S).[4][5] Studies on SPRC have revealed its
involvement in several key signaling pathways, suggesting potential therapeutic applications for
molecules containing this moiety.

» Anti-Inflammatory Effects: SPRC has been shown to attenuate neuroinflammation by
inhibiting the TNF signaling and NF-kB pathways.[1]

e Angiogenesis Promotion: SPRC promotes angiogenesis through the activation of the STAT3
signaling pathway.[4][5]
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o Cardioprotection and Anti-Fibrosis: Liposomal formulations of SPRC have demonstrated
enhanced cardioprotective effects and the ability to inhibit myocardial fibrosis via the TGF-
B1/Smad signaling pathway.[6]

o Anti-Cancer Properties: SPRC has been shown to have anti-cancer effects in gastric cancer
models by inducing apoptosis and cell cycle arrest, with its effects being linked to the
cystathionine-y-lyase (CSE)/H2S pathway.[7]

e Wound Healing: SPRC has been shown to promote wound healing and reduce scar
formation.[8]

The ability to incorporate the S-propargyl-cysteine moiety into peptides and other biomolecules
opens up possibilities for designing novel therapeutics that target these pathways.

Experimental Protocols

While specific, detailed protocols for the use of Boc-L-Cys(Propargyl)-OH are not widely
published, the following sections provide representative procedures for its incorporation into
peptides and its subsequent use in click chemistry. These should be considered as starting
points and may require optimization for specific applications.

Incorporation of Boc-L-Cys(Propargyl)-OH into a Peptide
via Boc-SPPS

This protocol outlines the general steps for incorporating a Boc-protected amino acid into a
growing peptide chain on a solid support.

Materials:

Boc-L-Cys(Propargyl)-OH

Peptide synthesis resin (e.g., Merrifield or PAM resin)

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)
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Diisopropylethylamine (DIEA)
Coupling reagents (e.g., HBTU/HOBt or HATU)

Washing solvents (DCM, DMF, isopropanol)

Procedure:

Resin Swelling: Swell the resin in DCM for 30 minutes, followed by washing with DMF.

Boc Deprotection: Treat the resin with a solution of 50% TFA in DCM for 30 minutes to
remove the Boc protecting group from the N-terminus of the growing peptide chain.

Washing: Wash the resin thoroughly with DCM, followed by isopropanol and then DMF to
remove residual TFA and byproducts.

Neutralization: Neutralize the resin with a solution of 10% DIEA in DMF for 5-10 minutes,
followed by thorough washing with DMF.

Coupling:

[¢]

Dissolve Boc-L-Cys(Propargyl)-OH (3-5 equivalents relative to resin loading) and
coupling reagents (e.g., HBTU/HOB, 3-5 equivalents) in DMF.

Add the activation mixture to the resin.

[¢]

[¢]

Allow the coupling reaction to proceed for 1-2 hours at room temperature.

[e]

Monitor the reaction completion using a qualitative test (e.g., Kaiser test).
Washing: Wash the resin with DMF and DCM to remove excess reagents and byproducts.
Repeat: Repeat steps 2-6 for the subsequent amino acids in the peptide sequence.

Final Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from
the resin and remove the side-chain protecting groups using a strong acid cocktail (e.g., HF
or TFMSA with appropriate scavengers).
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Workflow for Boc-SPPS Incorporation of Boc-L-Cys(Propargyl)-OH

Start with N-terminally
deprotected peptide-resin

1. | Dissolve Boc-L-Cys(Propargy)-OH | 2. | Add activation mixture | 3.
and coupling reagents in DMF to the resin

Click to download full resolution via product page
Caption: Workflow for the incorporation of Boc-L-Cys(Propargyl)-OH in Boc-SPPS.
Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) on a Propargylated Peptide

This protocol describes a general procedure for the CUAAC reaction to conjugate an azide-
containing molecule to a peptide containing S-propargyl-cysteine.

Materials:

Propargylated peptide (synthesized as described above)

» Azide-containing molecule of interest

o Copper(ll) sulfate (CuSOa)

e Sodium ascorbate

» Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand
e Aqueous buffer (e.g., phosphate or borate buffer, pH 7-8)

e Organic co-solvent (e.g., DMSO or t-butanol), if needed for solubility

Procedure:

o Prepare Stock Solutions:
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o Dissolve the propargylated peptide in the chosen aqueous buffer.
o Dissolve the azide-containing molecule in a compatible solvent (e.g., DMSO or water).

o Prepare fresh stock solutions of CuSOa (e.g., 20 mM in water), sodium ascorbate (e.g.,
100 mM in water), and THPTA (e.g., 50 mM in water).

» Reaction Setup:

o In areaction vessel, combine the propargylated peptide and the azide-containing molecule
(typically in a 1:1.5 to 1:5 molar ratio).

o Add the THPTA solution to the reaction mixture.

o Add the CuSOas solution. The final copper concentration is typically in the range of 50-500
UM,

Initiate the Reaction:

o Add the freshly prepared sodium ascorbate solution to initiate the reaction. The final
concentration of sodium ascorbate is typically 5-10 times the copper concentration.

Incubation:

o Allow the reaction to proceed at room temperature for 1-4 hours. The reaction can be
gently agitated.

Monitoring and Quenching:
o Monitor the reaction progress by LC-MS or HPLC.

o Once the reaction is complete, it can be quenched by the addition of EDTA to chelate the
copper catalyst.

Purification:

o Purify the resulting triazole-linked conjugate using an appropriate method, such as
reverse-phase HPLC.
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Workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

Start with propargyl

ated
peptide and azide molecule Incubate (1-4 hours)

5.
Initiate with 4 Monitor reaction Complete Purify conjugate
Sodium Ascorbate (LC-MS/HPLC) (RP-HPLC)
[ te

Add copper ligand | 2
(e.g. THPTA)

Add CuSOs }—3>

Click to download full resolution via product page

Caption: General workflow for the CuUAAC reaction on a propargylated peptide.

Signaling Pathways

As previously mentioned, the deprotected form of Boc-L-Cys(Propargyl)-OH, S-propargyl-
cysteine (SPRC), has been shown to modulate several important signaling pathways. The
ability to incorporate this moiety into peptides and other biomolecules provides a powerful tool
for developing probes and potential therapeutics that can interact with these pathways.

STAT3 Signaling Pathway in Angiogenesis

SPRC has been demonstrated to promote angiogenesis by activating the Signal Transducer
and Activator of Transcription 3 (STAT3).[4][5] The proposed mechanism involves an enhanced
interaction between VEGFR2 and STAT3, leading to STAT3 phosphorylation, nuclear
translocation, and the transcriptional activation of downstream genes, including VEGF.
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Caption: Inhibition of the NF-kB signaling pathway by S-propargyl-cysteine.
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Conclusion

Boc-L-Cys(Propargyl)-OH is a valuable and versatile reagent for chemical biology and drug
discovery. Its utility in peptide synthesis and modification via click chemistry allows for the
creation of complex and functionalized biomolecules. Furthermore, the biological activities
associated with its core structure, S-propargyl-cysteine, in key signaling pathways highlight its
potential for the development of novel therapeutics. While a lack of publicly available, specific
analytical data for this compound necessitates careful in-lab characterization, the established
protocols for Boc-SPPS and CuAAC provide a solid foundation for its successful application.
This guide serves as a starting point for researchers looking to leverage the unique properties
of Boc-L-Cys(Propargyl)-OH in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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